Cas no 1353994-71-4 ([(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester)

• Product Name: [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• CAS No: 1353994-71-4
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 2159667
• Update Time: 2025-05-19

[(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(R)-1-(2-hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester
• (R)-tert-Butyl (1-(2-hydroxyethyl)pyrrolidin-3-yl)(isopropyl)carbamate
• AM95232
• [(R)-1-(2-Hydroxyethyl)pyrrolidin-3-yl]isopropylcarbamic acid tert-butyl ester
• [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

• Inchi： 1S/C14H28N2O3/c1-11(2)16(13(18)19-14(3,4)5)12-6-7-15(10-12)8-9-17/h11-12,17H,6-10H2,1-5H3/t12-/m1/s1
• InChI Key： HWCSAJUPKCFHAC-GFCCVEGCSA-N
• SMILES： O(C(C)(C)C)C(N(C(C)C)[C@H]1CN(CCO)CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 300
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines N-alkylpyrrolidines

Additional information on [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester

Comprehensive Overview of [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1353994-71-4)

The compound [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester (CAS No. 1353994-71-4) is a chiral intermediate of significant interest in pharmaceutical and organic synthesis. Its unique structure, featuring a pyrrolidine ring, a hydroxyethyl moiety, and a tert-butyl carbamate group, makes it a versatile building block for drug discovery. Researchers and manufacturers often seek this compound for its potential applications in asymmetric synthesis and as a precursor for bioactive molecules. The R-enantiomer configuration is particularly valuable for designing stereospecific drugs, aligning with the growing demand for enantiopure pharmaceuticals in treating neurological and metabolic disorders.

In recent years, the demand for chiral intermediates like CAS 1353994-71-4 has surged due to advancements in targeted drug delivery and personalized medicine. A frequent query in scientific forums revolves around its synthetic routes—whether via Boc protection of pyrrolidine derivatives or asymmetric hydrogenation. The compound’s hydrophilic-lipophilic balance (HLB) also attracts attention, as it influences solubility in formulations. Notably, its tert-butyl ester group enhances stability during peptide coupling reactions, a feature highlighted in peptide-based therapeutics research. These attributes position it as a hotspot in green chemistry discussions, where solvent-free or catalytic methods are prioritized.

From an analytical perspective, 1353994-71-4 is characterized by techniques like HPLC, NMR, and mass spectrometry, ensuring purity for regulatory compliance. Users often search for its spectral data or chromatographic conditions, underscoring the need for accessible reference materials. The compound’s logP and pKa values are critical for ADME studies, linking it to trending topics like AI-driven drug design. Furthermore, its role in prodrug development—where the hydroxyethyl group facilitates esterase activation—resonates with innovations in sustained-release formulations.

Beyond pharmacology, [(R)-1-(2-Hydroxy-ethyl)-pyrrolidin-3-yl]-isopropyl-carbamic acid tert-butyl ester finds niche applications in material science, such as modifying polymer backbones for biomedical devices. Its carbamate linkage offers hydrolytic stability, a sought-after trait in biodegradable materials. This dual utility in life sciences and industrial chemistry amplifies its market relevance. As sustainability gains traction, synthetic protocols minimizing hazardous byproducts during its production are increasingly scrutinized—a key focus in ESG-compliant manufacturing.

In summary, CAS 1353994-71-4 exemplifies the intersection of chirality, functionality, and applicability in modern chemistry. Its integration into high-value APIs and smart materials underscores its multidisciplinary appeal. For researchers navigating structure-activity relationships or process optimization, this compound remains a cornerstone, bridging gaps between academic inquiry and industrial scalability.